Cas no 295790-48-6 (5-Methyl-2-piperidin-4-yl-1H-benzoimidazole)

• Product Name: 5-Methyl-2-piperidin-4-yl-1H-benzoimidazole
• CAS No: 295790-48-6
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• MDL: MFCD05864590
• CID: 249215
• PubChem ID: 16876710
• Update Time: 2025-11-01

5-Methyl-2-piperidin-4-yl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(4-piperidinyl)-1H-Benzimidazole
• 1H-benzimidazole, 5-methyl-2-(4-piperidinyl)-
• 1H-Benzimidazole,6-methyl-2-(4-piperidinyl)-
• 5-Methyl-2-Piperidin-4-Yl-1H-Benzoimidazole
• 6-Methyl-2-piperidin-4-yl-1H-benzimidazole
• 5-methyl-2-piperidin-4-yl-1H-benzimidazole(SALTDATA: FREE)
• CHEMBL159812
• 6-Methyl-2-(piperidin-4-yl)-1H-benzo[d]imidazole
• AB22845
• A819966
• 5-methyl-2-(4-piperidinyl)-1H-benzimidazole
• FT-0741780
• AKOS000302759
• SCHEMBL2111216
• CS-0450670
• 4-(5Methyl-1H-benzimidazol-2-yl)piperidine
• SGSHCWRNRXJLTC-UHFFFAOYSA-N
• AS-47975
• MFCD05864590
• DTXSID90588645
• 6-Methyl-2-(piperidin-4-yl)-1H-benzimidazole
• 1H-Benzimidazole, 6-methyl-2-(4-piperidinyl)-
• 5-methyl-2-piperidin-4-yl-1H-benzimidazole
• 295790-48-6
• AKOS009475159
• F17448
• DB-027768
• 5-Methyl-2-(Piperidin-4-Yl)-1H-1,3-Benzodiazole
• ALBB-027306
• AS-871/43475539
• 5-Methyl-2-piperidin-4-yl-1H-benzoimidazole

• MDL： MFCD05864590
• Inchi： 1S/C13H17N3/c1-9-2-3-11-12(8-9)16-13(15-11)10-4-6-14-7-5-10/h2-3,8,10,14H,4-7H2,1H3,(H,15,16)
• InChI Key： SGSHCWRNRXJLTC-UHFFFAOYSA-N
• SMILES： N1CCC(C2=NC3C=CC(C)=CC=3N2)CC1

Computed Properties

• Exact Mass: 215.14241
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 452.277°C at 760 mmHg
• Flash Point: 227.329°C
• Refractive Index: 1.618
• PSA: 40.71

5-Methyl-2-piperidin-4-yl-1H-benzoimidazole Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Methyl-2-piperidin-4-yl-1H-benzoimidazole

Introduction to 5-Methyl-2-piperidin-4-yl-1H-benzoimidazole (CAS No. 295790-48-6)

5-Methyl-2-piperidin-4-yl-1H-benzoimidazole is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 295790-48-6, belongs to the benzoimidazole class, which is well-documented for its role in various therapeutic applications. The presence of a piperidine moiety in its structure enhances its solubility and bioavailability, making it a promising candidate for drug development.

The molecular structure of 5-Methyl-2-piperidin-4-yl-1H-benzoimidazole consists of a benzene ring fused with an imidazole ring, with a methyl group attached to one of the carbon atoms of the imidazole ring and a piperidine ring linked to the benzene ring at the 4-position. This configuration imparts specific electronic and steric properties that are critical for its interaction with biological targets. The compound's ability to modulate various enzymatic and receptor pathways has positioned it as a key molecule in the search for novel therapeutic agents.

In recent years, there has been growing interest in benzoimidazole derivatives due to their diverse pharmacological effects. Studies have shown that compounds within this class exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 5-Methyl-2-piperidin-4-yl-1H-benzoimidazole is thought to contribute to its unique pharmacological profile, particularly in terms of binding affinity and selectivity for certain biological targets.

One of the most compelling aspects of 5-Methyl-2-piperidin-4-yl-1H-benzoimidazole is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. Researchers have leveraged its structural framework to develop novel compounds with enhanced therapeutic efficacy. For instance, modifications to the piperidine ring have been explored to improve metabolic stability and reduce side effects, while retaining or even enhancing biological activity.

The synthesis of 5-Methyl-2-piperidin-4-yl-1H-benzoimidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of innovative chemical techniques in modern drug discovery.

Recent preclinical studies have begun to unravel the mechanistic basis of 5-Methyl-2-piperidin-4-yl-1H-benzoimidazole's biological effects. Researchers have observed that this compound interacts with multiple targets, including kinases and transcription factors, which are implicated in various disease pathways. The ability of 5-Methyl-2-piperidin-4-yl-1H-benzoimidazole to modulate these pathways suggests its potential utility in treating conditions such as cancer, inflammation, and neurodegenerative disorders.

The pharmacokinetic profile of 5-Methyl-2-piperidin-4-yl-1H-benzoimidazole is another area of active investigation. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. These insights are crucial for optimizing dosing regimens and minimizing potential adverse effects. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, have been instrumental in predicting how 5-Methyl-2-piperidin-4-yll-H-benzoimidazole will behave within different biological systems.

In conclusion, 5-Methyl--2-piperidin--4-yll-H-benzoimidazole (CAS No. 295790--48--6) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its synthesis, pharmacological effects, and pharmacokinetic properties continue to be subjects of intense study. As our understanding of this compound grows, so too does its potential as a therapeutic agent for a variety of human diseases.